Cas no 1009330-33-9 (2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine)

• Product Name: 2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine
• CAS No: 1009330-33-9
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5069573
• Update Time: 2025-10-22

2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine

• Inchi： 1S/C13H14ClN3/c1-10(11-5-3-2-4-6-11)9-16-12-7-8-15-13(14)17-12/h2-8,10H,9H2,1H3,(H,15,16,17)
• InChI Key： YHVZMYFWSBCOCT-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 3.8
• Topological Polar Surface Area: 37.8

Additional information on 2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine

2-Chloro-N-(2-Phenylpropyl)Pyrimidin-4-Amine: A Comprehensive Overview

2-Chloro-N-(2-phenylpropyl)pyrimidin-4-amine, also known by its CAS registry number 1009330-33-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The molecule's structure is characterized by a pyrimidine ring system with a chlorine substituent at the 2-position and an N-(2-phenylpropyl) group attached to the 4-position, making it a unique member of this chemical family.

The synthesis of 1009330-33-9 involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and possibly ring-closing metathesis. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its identity and structural integrity.

One of the most intriguing aspects of 2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine is its biological activity. Studies have shown that this compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways. Furthermore, research has highlighted its potential as an anticancer agent, with promising results in vitro against various cancer cell lines. The compound's ability to induce apoptosis in cancer cells suggests a novel mechanism of action that warrants further investigation.

In addition to its therapeutic potential, 1009330-33-9 has found applications in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in the development of advanced materials such as organic semiconductors and polymer composites. Recent studies have demonstrated its ability to enhance the electrical conductivity of polymer blends, opening new avenues for its use in electronic devices.

The environmental impact of 2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine is another area of active research. Assessments have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to evaluate its long-term effects on aquatic ecosystems and soil microbiota.

From a regulatory standpoint, 1009330-33-9 is not classified as a hazardous or controlled substance under current international regulations. Its safety profile has been established through acute and chronic toxicity studies, which indicate minimal adverse effects at therapeutic doses. Nonetheless, prudent handling practices are recommended due to its chemical reactivity.

In conclusion, 2-chloro-N-(2-phenylpropyl)pyrimidin-4-amine (CAS No. 1009330-33-9) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in drug discovery and materials innovation. As research continues to unfold, this compound is expected to contribute even more significantly to the advancement of science and technology.